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Compound of Interest

Compound Name: Muc5AC-13

Cat. No.: B15137942

For researchers, scientists, and drug development professionals, the accurate detection and
guantification of Mucin 5AC (MUCS5AC) is critical in studies related to respiratory diseases,
gastrointestinal pathologies, and cancer. The monoclonal antibody Muc5AC-13, specifically the
1-13M1 clone, is a key reagent for this purpose. This guide provides a comprehensive
comparison of Muc5AC-13 with other available antibodies, supported by experimental data
and detailed protocols to aid in the validation of its binding specificity.

Comparison of Muc5AC-13 (1-13M1) with Alternative
Antibodies

The selection of an appropriate antibody is paramount for reliable and reproducible results. The
following table summarizes the key features of the Muc5AC-13 (1-13M1) clone and compares
it with other commonly used monoclonal antibodies against MUC5AC.
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Experimental Validation of Muc5AC-13 (1-13M1)
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https://www.abeomics.com/download_pdf.php?pID=136913
https://www.abcam.com/en-us/products/primary-antibodies/mucin-5ac-antibody-clh2-ab77576
https://www.merckmillipore.com/TW/zh/product/Anti-Mucin-MUC5AC-Antibody-clone-CLH2,MM_NF-MAB2011
https://www.thermofisher.com/antibody/product/MUC5AC-Mucin-5AC-Gastric-Mucin-Antibody-clone-1-13M1-Monoclonal/4586-MSM2-P0
https://stjohnslabs.com/anti-muc5ac-m1-antibody-1-13m1-stj16100706/
https://www.bio-rad-antibodies.com/monoclonal/human-mucin-5ac-antibody-1-13m1-obt1746.html
https://www.thermofisher.com/antibody/product/MUC5AC-Mucin-5AC-Gastric-Mucin-Antibody-clone-9-13M1-Monoclonal/4586-MSM4-P0
https://www.neobiotechnologies.com/product/muc5ac-mucin-5ac-gastric-mucin-6/
https://www.thermofisher.com/antibody/product/MUC5AC-Antibody-clone-45M1-Monoclonal/MA5-12178
https://www.thermofisher.com/antibody/product/MUC5AC-Antibody-clone-45M1-Monoclonal/MA5-12178
https://www.abcam.com/en-us/products/primary-antibodies/mucin-5ac-antibody-clh2-ab77576
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To ensure the binding specificity of the Muc5AC-13 (1-13M1) antibody, a series of validation
experiments are recommended. Below are detailed protocols for key applications.

Experimental Workflow for Antibody Validation

The following diagram illustrates a general workflow for validating antibody specificity,
incorporating multiple recommended techniques.
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Application-Specific Validation

Flow Cytometry

Initial Screening /
ELISA |—>| Immunohistochemistry (IHC) |—>| Immunofluorescence (IF) |

Muc5AC-Expressing
Sample

Advanced Validation

Immunoprecipitation-Mass Spectrometry (IP-MS)

Western Blot
Knockout/Knockdown

Muc5AC-13 (1-13M1)
Antibody
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validating the Binding Specificity of Muc5AC-13
Antibodies: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15137942#validating-the-binding-specificity-of-
mucb5ac-13-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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